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Compound of Interest

Compound Name: Sodium cobaltinitrite

Cat. No.: B080926 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for the handling and disposal of sodium cobaltinitrite, tailored for research scientists and drug

development professionals. Adherence to these protocols is essential for ensuring laboratory

safety and minimizing risk.

Sodium cobaltinitrite (Na₃Co(NO₂)₆), a yellow to brown-red solid, is a powerful oxidizing

agent that presents several health hazards.[1] It can cause skin and eye irritation, allergic

reactions upon skin contact or inhalation, and may lead to respiratory issues.[1][2][3][4]

Furthermore, it is suspected of causing cancer based on animal studies and may cause

damage to the liver, heart, and blood.[1][5]

Essential Personal Protective Equipment (PPE)
When handling sodium cobaltinitrite, a comprehensive PPE strategy is mandatory to prevent

exposure. This includes:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1][5]
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Protective Clothing: A lab coat, and in cases of potential for significant exposure, a full suit

and boots should be worn to prevent skin contact.[1][5]

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[1]

Use a dust respirator, especially when generating dust, and ensure it is an approved/certified

respirator or equivalent.[5] For large spills or inadequate ventilation, a self-contained

breathing apparatus (SCBA) is necessary.[5]

Hazard Summary Table
Hazard Classification Description

Oxidizing Solid
Category 2: May intensify fire; strong oxidizer.[2]

[3][4]

Skin Corrosion/Irritation Category 2: Causes skin irritation.[2][3][4]

Serious Eye Damage/Irritation
Category 2A/2B: Causes serious eye irritation.

[2][3][4]

Respiratory Sensitizer

Category 1: May cause allergy or asthma

symptoms or breathing difficulties if inhaled.[2]

[3][4]

Skin Sensitizer
Category 1: May cause an allergic skin reaction.

[2][3][4]

Carcinogenicity Category 2: Suspected of causing cancer.[3]

Specific Target Organ Toxicity
May cause damage to the blood, heart, central

nervous system, liver, and thyroid.[1]

Experimental Workflow: Safe Handling of Sodium
Cobaltinitrite
The following diagram outlines the procedural workflow for safely handling sodium
cobaltinitrite in a laboratory setting.
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Caption: Workflow for Safe Handling of Sodium Cobaltinitrite.
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Handling and Storage:

Always handle sodium cobaltinitrite in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of dust.[1][2]

Minimize dust generation and accumulation during handling.[1]

Keep the container tightly closed when not in use.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances such as

combustible materials, strong acids, and reducing agents.[1][2][6]

Do not store near heat, sparks, or open flames.[1][2]

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[1]

Disposal Plan:

Spills should be cleaned up immediately.[1]

For small spills, sweep up the solid material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[1][2]

For larger spills, prevent the material from entering sewers or confined areas.[5] Keep the

substance damp with a water spray to avoid dust.[5]

Waste disposal should be conducted in accordance with all applicable federal, state, and

local regulations. Contact a licensed professional waste disposal service to dispose of this

material.

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]
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Inhalation: Remove the individual from exposure and move to fresh air immediately. If

breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate

medical attention.[1][5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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